Cas no 2172256-64-1 ((1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol)

(1-Cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol is a heterocyclic compound featuring a triazole core substituted with a cyclopentyl group at the N1 position, an ethyl group at the C5 position, and a hydroxymethyl moiety at the C4 position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where triazole derivatives are valued for their bioactivity. The hydroxymethyl group enhances solubility and provides a reactive site for further functionalization, making it a useful intermediate in the development of pharmacophores or ligands. Its well-defined stereochemistry and stability under standard conditions contribute to its utility in controlled synthetic pathways.
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol structure
2172256-64-1 structure
Product Name:(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
CAS No:2172256-64-1
MF:C10H17N3O
MW:195.261482000351
CID:6050700
PubChem ID:165782136
Update Time:2025-06-09

(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
    • EN300-1593367
    • 2172256-64-1
    • Inchi: 1S/C10H17N3O/c1-2-10-9(7-14)11-12-13(10)8-5-3-4-6-8/h8,14H,2-7H2,1H3
    • InChI Key: DQJDDVIGCRVBEI-UHFFFAOYSA-N
    • SMILES: OCC1=C(CC)N(C2CCCC2)N=N1

Computed Properties

  • Exact Mass: 195.137162174g/mol
  • Monoisotopic Mass: 195.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 50.9Ų

(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1593367-0.05g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
0.05g
$1091.0 2023-06-04
Enamine
EN300-1593367-0.1g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
0.1g
$1144.0 2023-06-04
Enamine
EN300-1593367-0.25g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
0.25g
$1196.0 2023-06-04
Enamine
EN300-1593367-0.5g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
0.5g
$1247.0 2023-06-04
Enamine
EN300-1593367-1.0g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
1g
$1299.0 2023-06-04
Enamine
EN300-1593367-2.5g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
2.5g
$2548.0 2023-06-04
Enamine
EN300-1593367-5.0g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
5g
$3770.0 2023-06-04
Enamine
EN300-1593367-10.0g
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
10g
$5590.0 2023-06-04
Enamine
EN300-1593367-50mg
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
50mg
$1091.0 2023-09-23
Enamine
EN300-1593367-100mg
(1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol
2172256-64-1
100mg
$1144.0 2023-09-23

Additional information on (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol

Chemical Profile of (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2172256-64-1)

The compound (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol, identified by its CAS number 2172256-64-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopentyl group and an ethyl substituent on the triazol ring contributes to its unique chemical properties, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The triazole moiety, known for its stability and bioactivity, has been extensively studied in the design of bioactive molecules. The incorporation of a cyclopentyl ring into the triazole framework enhances the molecule's lipophilicity and binding affinity, which are critical factors in drug design. Additionally, the methanol group at the 4-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored properties.

The structural features of (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol make it an attractive candidate for investigating its pharmacological effects. Preliminary studies have suggested that this compound exhibits interesting interactions with biological targets, which could be exploited for therapeutic purposes. For instance, its ability to modulate enzyme activity or interact with specific receptors may open avenues for treating various diseases.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. The combination of cyclopentyl and ethyl groups on the triazole ring creates a unique chemical profile that may confer advantages over existing drugs. This includes improved pharmacokinetic properties such as better solubility and bioavailability, as well as enhanced target specificity. These attributes are crucial for developing drugs that are both effective and well-tolerated by patients.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify promising candidates like (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol more efficiently than ever before. These computational studies have provided valuable insights into the compound's interactions with biological targets, guiding experimental efforts towards optimizing its pharmacological properties.

In vitro studies have begun to unravel the mechanistic basis of the compound's effects. Initial experiments have shown that it can interact with enzymes and receptors involved in various metabolic pathways. This suggests that it may have multiple therapeutic applications across different disease areas. For example, its interaction with certain enzymes could make it a potential candidate for treating metabolic disorders or inflammatory conditions.

The synthesis of (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structure. Researchers have employed advanced synthetic techniques to ensure high yields and purity, which are essential for pharmaceutical applications. This synthesis not only highlights the compound's complexity but also demonstrates the ingenuity required to produce such molecules on a scalable basis.

As research progresses, further optimization of this compound is expected to yield derivatives with even more favorable properties. By modifying specific substituents or exploring different functional groups, scientists can fine-tune its biological activity and pharmacokinetic profile. This iterative process is central to drug discovery and has led to numerous breakthroughs in recent decades.

The potential applications of (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable tool for research in areas such as materials science and agrochemistry. By studying its interactions with various matrices and biological systems, scientists can gain insights that may lead to new technologies and applications.

In conclusion, the compound (1-cyclopentyl-5-ethyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172256-64) is a promising candidate for further exploration in drug discovery and beyond. Its complex structure and unique properties make it an attractive subject for both academic research and industrial development. As our understanding of its pharmacological effects grows, so too will its potential to address critical medical challenges and contribute to scientific progress.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited